Cas no 1261769-17-8 (5-Chloro-2,4-difluoro(trifluoromethoxy)benzene)

• Product Name: 5-Chloro-2,4-difluoro(trifluoromethoxy)benzene
• CAS No: 1261769-17-8
• MF: C₇H₂ClF₅O
• MW: 232.535198688507
• CID: 4969314
• Update Time: 2025-08-05

5-Chloro-2,4-difluoro(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,4-difluoro(trifluoromethoxy)benzene
• 1-Chloro-2,4-difluoro-5-(trifluoromethoxy)benzene

• Inchi： 1S/C7H2ClF5O/c8-3-1-6(14-7(11,12)13)5(10)2-4(3)9/h1-2H
• InChI Key： PFLKEQFCEJRNCX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1)OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Additional information on 5-Chloro-2,4-difluoro(trifluoromethoxy)benzene

Introduction to 5-Chloro-2,4-difluoro(trifluoromethoxy)benzene (CAS No. 1261769-17-8)

5-Chloro-2,4-difluoro(trifluoromethoxy)benzene, with the CAS number 1261769-17-8, is a multifunctional organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique combination of halogen substituents, including a chlorine atom and multiple fluorine atoms, as well as a trifluoromethoxy group. These structural features endow the molecule with a range of desirable properties, making it a valuable intermediate and building block in various applications.

The molecular structure of 5-Chloro-2,4-difluoro(trifluoromethoxy)benzene can be represented as C₉H₃ClF₅O. The presence of multiple fluorine atoms and the trifluoromethoxy group significantly influences the compound's physical and chemical properties. Fluorine atoms are known for their high electronegativity and strong electron-withdrawing effects, which can enhance the stability and reactivity of the molecule. The trifluoromethoxy group further contributes to these properties by introducing additional steric hindrance and electronic effects.

In the context of pharmaceutical research, 5-Chloro-2,4-difluoro(trifluoromethoxy)benzene has been explored as a key intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential in the development of novel drugs targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a new class of inhibitors for a specific enzyme involved in cancer progression. The unique substituents on the benzene ring were found to enhance the potency and selectivity of these inhibitors, making them promising candidates for further clinical evaluation.

Beyond pharmaceutical applications, 5-Chloro-2,4-difluoro(trifluoromethoxy)benzene has also found utility in materials science. Its fluorinated nature makes it an attractive candidate for the development of advanced materials with improved thermal stability, chemical resistance, and surface properties. A 2022 study in the Journal of Materials Chemistry C demonstrated the use of this compound in the synthesis of fluorinated polymers with enhanced performance characteristics. These polymers exhibited superior mechanical strength and durability, making them suitable for applications in electronics, coatings, and other high-performance materials.

The synthesis of 5-Chloro-2,4-difluoro(trifluoromethoxy)benzene typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. One common synthetic route involves the sequential introduction of halogen substituents onto a benzene ring followed by functionalization with a trifluoromethoxy group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound. For example, a 2021 study in Tetrahedron Letters described a novel catalytic method that significantly reduced reaction times and minimized waste generation.

The safety profile of 5-Chloro-2,4-difluoro(trifluoromethoxy)benzene is an important consideration for its handling and use in various applications. While detailed toxicological data is still being compiled, preliminary studies suggest that this compound exhibits low acute toxicity when handled under appropriate conditions. However, as with any chemical substance, proper safety precautions should be followed to minimize exposure risks. This includes using personal protective equipment (PPE), working in well-ventilated areas, and adhering to established safety guidelines.

In conclusion, 5-Chloro-2,4-difluoro(trifluoromethoxy)benzene (CAS No. 1261769-17-8) is a versatile organic compound with significant potential in pharmaceutical research and materials science. Its unique combination of halogen substituents makes it an attractive intermediate for synthesizing bioactive compounds and advanced materials with enhanced properties. Ongoing research continues to uncover new applications and optimize synthetic methods for this important chemical entity.